Cas no 1261937-35-2 (4-Chloro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid)

• Product Name: 4-Chloro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid
• CAS No: 1261937-35-2
• MF: C₁₇H₁₆ClNO₄S
• MW: 365.83124256134
• MDL: MFCD18323163
• CID: 2764670
• PubChem ID: 53228984
• Update Time: 2025-05-19

4-Chloro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• MFCD18323163
• 6-Chloro-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carboxylic acid
• 1261937-35-2
• DTXSID60692364
• 4-Chloro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• 4-CHLORO-3-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• 4-Chloro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323163
• Inchi： 1S/C17H16ClNO4S/c18-16-8-5-13(17(20)21)11-15(16)12-3-6-14(7-4-12)24(22,23)19-9-1-2-10-19/h3-8,11H,1-2,9-10H2,(H,20,21)
• InChI Key： UYUQKUQBRJTOKC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC(=CC=1)S(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 365.0488569Da
• Monoisotopic Mass: 365.0488569Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.1Ų

Additional information on 4-Chloro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

Comprehensive Overview of 4-Chloro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS No. 1261937-35-2)

4-Chloro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS No. 1261937-35-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonyl and benzoic acid functional groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a chlorophenyl moiety with a pyrrolidinylsulfonyl group, offering diverse reactivity and binding properties.

In recent years, the demand for sulfonamide-based compounds like 4-Chloro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid has surged due to their relevance in targeting enzymes and receptors. This compound is frequently discussed in the context of kinase inhibition and GPCR modulation, two hot topics in modern drug development. Its CAS No. 1261937-35-2 is often searched in academic databases and chemical catalogs, reflecting its growing importance in medicinal chemistry.

The synthesis of 4-Chloro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid involves multi-step organic reactions, including Suzuki coupling and sulfonylation. These methods are widely studied by chemists aiming to optimize yield and purity. The compound’s solubility and stability under physiological conditions are also critical factors for its potential therapeutic use, making it a subject of ongoing research.

From an industrial perspective, CAS No. 1261937-35-2 is often referenced in patents related to small-molecule therapeutics. Its structural features align with current trends in precision medicine and personalized drug design, areas that dominate biomedical discussions. Additionally, its potential role in anti-inflammatory and anti-cancer applications has sparked interest among biotech startups and academic labs alike.

Environmental and safety profiles of 4-Chloro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid are rigorously evaluated to ensure compliance with global regulatory standards. While not classified as hazardous, proper handling protocols are emphasized in material safety data sheets (MSDS). This aligns with the broader industry focus on green chemistry and sustainable synthesis practices.

In summary, 4-Chloro-3-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS No. 1261937-35-2) represents a versatile scaffold in drug discovery. Its combination of chloro, sulfonyl, and benzoic acid functionalities makes it a valuable candidate for further exploration in therapeutic and biochemical applications. As research progresses, this compound is likely to remain a key player in the evolving landscape of pharmaceutical innovation.